Cas no 1883008-33-0 (2-(Ethoxymethylidene)-3-methyl-2,3-dihydro-1H-inden-1-one)

• Product Name: 2-(Ethoxymethylidene)-3-methyl-2,3-dihydro-1H-inden-1-one
• CAS No: 1883008-33-0
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 5701398
• PubChem ID: 165474635
• Update Time: 2025-10-22

2-(Ethoxymethylidene)-3-methyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one, 2-(ethoxymethylene)-2,3-dihydro-3-methyl-
• 2-(Ethoxymethylidene)-3-methyl-2,3-dihydro-1H-inden-1-one
• 1883008-33-0

• Inchi： 1S/C13H14O2/c1-3-15-8-12-9(2)10-6-4-5-7-11(10)13(12)14/h4-9H,3H2,1-2H3
• InChI Key： XTNRPFCNZQOSDC-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C)C1=COCC

Computed Properties

• Exact Mass: 202.099379685g/mol
• Monoisotopic Mass: 202.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.155±0.06 g/cm3(Predicted)
• Boiling Point: 300.1±42.0 °C(Predicted)

Additional information on 2-(Ethoxymethylidene)-3-methyl-2,3-dihydro-1H-inden-1-one

Compound CAS No. 1883008-33-0: 2-(Ethoxymethylidene)-3-methyl-2,3-dihydro-1H-inden-1-one

The compound 2-(Ethoxymethylidene)-3-methyl-2,3-dihydro-1H-inden-1-one (CAS No. 1883008-33-0) is a fascinating organic molecule with a unique structure and diverse applications. This compound belongs to the class of indenones, which are bicyclic aromatic compounds with a ketone functional group. The molecule features a substituted indene ring system, where the substituents include an ethoxymethylidene group and a methyl group. The ethoxymethylidene group introduces an alkoxy functionality, while the methyl group adds to the molecule's hydrophobicity and stability.

Recent studies have highlighted the importance of indenones in various fields, including pharmaceuticals, agrochemicals, and materials science. The ethoxymethylidene substituent in this compound plays a crucial role in modulating its electronic properties and reactivity. Researchers have explored the use of this compound as an intermediate in the synthesis of more complex molecules, particularly in the development of bioactive compounds.

The structure of 2-(Ethoxymethylidene)-3-methyl-2,3-dihydro-1H-inden-1-one is characterized by its bicyclic framework, which provides rigidity and enhances its stability. The presence of the ketone group makes it susceptible to nucleophilic attacks, making it a valuable substrate in various organic reactions. For instance, it has been used in aldol reactions and other carbonyl chemistry transformations to construct larger molecules with intricate architectures.

One of the most significant applications of this compound is in the field of drug discovery. Its unique structure allows for the exploration of its potential as a lead compound in the development of new pharmaceutical agents. Recent research has focused on its ability to inhibit certain enzymes and pathways associated with diseases such as cancer and neurodegenerative disorders.

In addition to its role in pharmaceuticals, 2-(Ethoxymethylidene)-3-methyl-2,3-dihydro-1H-inden-1-one has also found applications in agrochemicals. Its ability to interact with biological systems makes it a candidate for developing pesticides and herbicides with improved efficacy and reduced environmental impact.

The synthesis of this compound involves a series of well-established organic reactions. Researchers have optimized synthetic routes to improve yield and purity, ensuring that the compound can be produced efficiently on an industrial scale. The use of modern catalytic methods has further enhanced the sustainability of its production processes.

From an environmental perspective, understanding the fate and transport of CAS No. 1883008-33-0 is crucial for assessing its potential impact on ecosystems. Studies have shown that it undergoes biodegradation under specific conditions, reducing its persistence in the environment. However, further research is needed to fully characterize its environmental behavior and develop strategies for safe disposal.

In conclusion, 2-(Ethoxymethylidene)-3-methyl-2,3-dihydro-1H-inden-1-one (CAS No. 1883008-33-0) is a versatile compound with significant potential across multiple industries. Its unique structure, reactivity, and application versatility make it a valuable tool for researchers and industry professionals alike. As advancements in synthetic methods and computational modeling continue to evolve, we can expect even more innovative uses for this remarkable molecule.